Cas no 1310726-59-0 (ABT-494 enantiomer)
ABT-494 enantiomer Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)-
- ABT-494 enantiomer
-
- MDL: MFCD30738063
- Inchi: 1S/C17H19F3N6O/c1-2-10-7-25(16(27)24-9-17(18,19)20)8-11(10)13-5-22-14-6-23-15-12(26(13)14)3-4-21-15/h3-6,10-11,21H,2,7-9H2,1H3,(H,24,27)/t10-,11+/m0/s1
- InChI Key: WYQFJHHDOKWSHR-WDEREUQCSA-N
- SMILES: FC(CNC(N1C[C@@H](C2=CN=C3C=NC4=C(C=CN4)N23)[C@@H](CC)C1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 561
- XLogP3: 2.7
- Topological Polar Surface Area: 78.3
ABT-494 enantiomer Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D572981-1G |
ABT-494 enantiomer |
1310726-59-0 | 97% | 1g |
$4860 | 2024-07-21 | |
| TRC | A242180-250mg |
ABT-494 enantiomer |
1310726-59-0 | 250mg |
$ 19000.00 | 2023-09-09 | ||
| 1PlusChem | 1P000VXN-1mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 98% | 1mg |
$152.00 | 2023-12-22 | |
| 1PlusChem | 1P000VXN-5mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 98% | 5mg |
$358.00 | 2023-12-22 | |
| 1PlusChem | 1P000VXN-25mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 98% | 25mg |
$813.00 | 2023-12-22 | |
| A2B Chem LLC | AA40587-1mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 98% | 1mg |
$110.00 | 2024-04-20 | |
| A2B Chem LLC | AA40587-5mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 98% | 5mg |
$284.00 | 2024-04-20 | |
| A2B Chem LLC | AA40587-25mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 98% | 25mg |
$647.00 | 2024-04-20 | |
| Chemenu | CM762462-250mg |
1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3R,4S)- |
1310726-59-0 | 95%+ | 250mg |
$2393 | 2024-08-02 | |
| eNovation Chemicals LLC | D572981-1g |
ABT-494 enantiomer |
1310726-59-0 | 97% | 1g |
$4860 | 2025-02-19 |
ABT-494 enantiomer Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on ABT-494 enantiomer
Comprehensive Overview of ABT-494 Enantiomer (CAS No. 1310726-59-0): Mechanism, Applications, and Research Insights
The ABT-494 enantiomer (CAS No. 1310726-59-0) is a biologically active stereoisomer of the selective JAK1 inhibitor ABT-494, also known as upadacitinib. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications in autoimmune and inflammatory diseases. The JAK-STAT signaling pathway, which this enantiomer modulates, is a critical target for conditions like rheumatoid arthritis (RA), psoriasis, and inflammatory bowel disease (IBD). Researchers and clinicians are increasingly exploring its efficacy and safety profile, making it a hot topic in immunology and drug development circles.
One of the most searched questions about ABT-494 enantiomer revolves around its mechanism of action. Unlike non-selective JAK inhibitors, this enantiomer exhibits high selectivity for JAK1 over JAK2, reducing the risk of adverse effects such as anemia or thrombocytopenia. This specificity aligns with the growing demand for targeted therapies in precision medicine. Recent studies highlight its ability to suppress pro-inflammatory cytokines like IL-6 and IFN-γ, which are implicated in chronic inflammatory conditions. Such findings have spurred interest in its potential off-label uses, including dermatology and oncology research.
Another trending discussion involves the synthetic routes and chiral purity of CAS No. 1310726-59-0. As enantiomeric purity is crucial for pharmacological activity, synthetic chemists are optimizing asymmetric synthesis methods to achieve >99% enantiomeric excess (ee). This focus on purity ties into broader industry trends, such as the FDA's emphasis on quality-by-design (QbD) principles in drug manufacturing. Analytical techniques like HPLC and chiral SFC are frequently employed to characterize this compound, addressing another common query about its quality control protocols.
The ABT-494 enantiomer also intersects with debates on cost-effectiveness in biologics versus small-molecule therapies. With biosimilars flooding the market, small-molecule inhibitors like this enantiomer offer advantages in oral bioavailability and manufacturing scalability. Patient forums often inquire about its clinical trial status—a reflection of public interest in accessible treatments for autoimmune diseases. Phase III trials for related compounds have shown promising results, further boosting visibility in medical literature and search engine trends.
From a commercial perspective, suppliers of CAS No. 1310726-59-0 highlight its role as a reference standard or intermediate in API production. The compound’s stability under ambient conditions and solubility in DMSO make it practical for in vitro assays, another frequently searched topic. Meanwhile, patent landscapes reveal competitive developments around JAK1 inhibitors, underscoring its relevance in intellectual property strategies.
In summary, the ABT-494 enantiomer exemplifies the convergence of medicinal chemistry, patient-centric care, and industrial innovation. Its study addresses pressing questions about drug selectivity, synthesis optimization, and therapeutic outcomes, ensuring its prominence in both academic and commercial spheres. As research progresses, this compound will likely remain a keystone in discussions about next-generation immunomodulators.
1310726-59-0 (ABT-494 enantiomer) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)